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Compound of Interest

Compound Name: Calcium silicate hydrate

Cat. No.: B1143342 Get Quote

Essential Safety and Handling Guide for Calcium
Silicate Hydrate
This guide provides immediate, procedural, and essential safety information for laboratory

professionals working with Calcium Silicate Hydrate (C-S-H). Adherence to these protocols is

critical for ensuring personal safety and proper material management.

Potential Health Hazards
Calcium silicate hydrate is primarily a hazard when in dust or powder form. The primary

routes of exposure are inhalation, skin contact, and eye contact.[1]

Eye Contact: Dust or powder can cause serious irritation and mechanical abrasion of the

cornea.[1][2]

Skin Contact: May cause skin irritation, which can be exacerbated by mechanical rubbing.[1]

Inhalation: Inhaling dust may lead to temporary irritation of the nose, throat, and respiratory

tract, resulting in coughing and sneezing.[1][2] Pre-existing respiratory conditions may be

aggravated.[1]

Chronic Exposure: Repeated or prolonged inhalation of dust that contains crystalline silica

may lead to lung damage and a serious lung disease called silicosis.[1]
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Ingestion: While unlikely under normal laboratory conditions, ingestion may cause irritation of

the gastrointestinal tract.[1]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling calcium silicate hydrate powder to

minimize exposure.

Protection Type Specific Equipment Purpose

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.[1][2][3]

To prevent eye injury from

airborne dust particles.

Skin Protection

Impervious gloves (e.g., nitrile)

and a lab coat or long-sleeved

clothing.[2][3][4][5]

To prevent direct skin contact

and irritation.

Respiratory Protection

A NIOSH/MSHA-approved

dust mask or a full-face

respirator.[2][5][6]

Required when dust is

generated, especially if

exposure limits may be

exceeded.

Occupational Exposure Limits
Researchers must ensure that airborne concentrations of calcium silicate hydrate dust are

kept below established occupational exposure limits.

Organization
Exposure Limit (8-hour Time-Weighted

Average)

OSHA (PEL)
15 mg/m³ (total dust); 5 mg/m³ (respirable

fraction)[1][5][7]

NIOSH (REL)
10 mg/m³ (total dust); 5 mg/m³ (respirable dust)

[1]

ACGIH (TLV)
10 mg/m³ (total dust, containing no asbestos

and <1% crystalline silica)[1][5]
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Operational and Disposal Plans
Safe Handling and Storage Protocol
Handling:

Ventilation: Always handle calcium silicate hydrate in a well-ventilated area.[2][3][4] The

use of local exhaust ventilation or a fume hood is strongly recommended to control dust at

the source.[5]

Dust Control: Avoid any actions that generate dust.[1][2][3] When transferring the powder, do

so carefully and minimize the drop height.

Hygiene: Practice good industrial hygiene.[1][8] Wash hands thoroughly with soap and water

after handling and before eating, drinking, or smoking.[1][8] An emergency eyewash station

and safety shower should be readily accessible.[6][8]

Storage:

Store in a cool, dry, and well-ventilated area.[2][4][5][8]

Keep containers tightly sealed to prevent moisture absorption and contamination.[2][4][5][8]

Store away from incompatible materials such as strong oxidizing agents.[6]

Accidental Spill and Cleanup Procedure
In the event of a spill, follow these steps to minimize exposure and contamination:

Evacuate: Keep unnecessary personnel away from the spill area.

Ventilate: Ensure the area is well-ventilated.

Avoid Dust: Do not dry sweep, as this will disperse dust into the air.[1]

Cleanup:

For small spills, gently moisten the powder with water to suppress dust before cleaning.[1]
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Use a vacuum cleaner equipped with a high-efficiency particulate air (HEPA) filter for

cleanup.[1]

Carefully scoop the material into a suitable, sealed container for disposal.[1]

PPE: Wear all required personal protective equipment during the cleanup process.[1][2]

Waste Disposal Plan
Calcium silicate hydrate is generally not considered a hazardous waste.[1]

Dispose of waste material in sealed, clearly labeled containers.[8]

Follow all local, regional, and national regulations for non-hazardous waste disposal.[8]

Contaminated packaging should be handled in the same manner as the product itself.[9]

Experimental Protocol: Synthesis of Calcium
Silicate Hydrate via Coprecipitation
This protocol outlines a standard laboratory procedure for synthesizing C-S-H, incorporating

critical safety measures.

1. Reagent Preparation:

Prepare aqueous solutions of a soluble calcium salt (e.g., calcium nitrate) and a soluble

silicate salt (e.g., sodium silicate).

Perform all weighing of powders within a fume hood or ventilated enclosure to prevent dust

inhalation.

2. Synthesis Reaction:

Set up the reaction vessel in a well-ventilated area.

Slowly add the calcium nitrate solution to the continuously stirring sodium silicate solution.

This controlled addition helps manage the reaction and minimize splashes.
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Maintain the desired reaction temperature and pH, monitoring as required.

3. Product Isolation and Washing:

Separate the precipitated C-S-H from the solution via vacuum filtration.

Wash the precipitate multiple times with deionized water to remove residual ions. Handle the

wet filter cake to avoid generating dust if it dries.

4. Drying and Storage:

Dry the washed C-S-H precipitate in a drying oven at a specified temperature (e.g., 60-80°C)

until a constant weight is achieved.

The oven should be in a ventilated area to handle any off-gassing.

Once dried, allow the C-S-H powder to cool in a desiccator.

Transfer the final powder to a tightly sealed container inside a fume hood to prevent

inhalation of fine particles. Label the container appropriately.

5. Decontamination and Cleanup:

Clean all glassware and equipment thoroughly.

Wipe down all work surfaces using a wet method to capture any residual dust.

Dispose of all waste materials, including filter paper and contaminated PPE, according to the

established disposal plan.

First Aid Measures
Inhalation: Move the affected person to fresh air.[1][3] If breathing is difficult or symptoms like

coughing or wheezing develop, seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with large amounts of running water for at least 15

minutes, holding eyelids open.[1][2][8] Do not rub the eyes.[1] If irritation persists, seek

medical attention.[1][2][8]
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Skin Contact: Wash the affected area gently with soap and warm water.[1][2][5] If irritation

develops and persists, seek medical attention.[2][5]

Ingestion: Rinse the mouth with water.[3] Do not induce vomiting. If a large amount is

ingested or if the person feels unwell, seek medical attention.[1]
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Safe Handling Workflow for Calcium Silicate Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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